Cas no 863118-47-2 (Benzo[b]thiophene-2-carboxaldehyde, 3-methyl-5-(trifluoromethyl)-)

• Product Name: Benzo[b]thiophene-2-carboxaldehyde, 3-methyl-5-(trifluoromethyl)-
• CAS No: 863118-47-2
• MF: C₁₁H₇F₃OS
• MW: 244.232892274857
• CID: 4250488
• PubChem ID: 139291111
• Update Time: 2025-04-24

Benzo[b]thiophene-2-carboxaldehyde, 3-methyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxaldehyde, 3-methyl-5-(trifluoromethyl)-
• 863118-47-2
• DB-088154

• Inchi： 1S/C11H7F3OS/c1-6-8-4-7(11(12,13)14)2-3-9(8)16-10(6)5-15/h2-5H,1H3
• InChI Key： QMOGBPSVAYRRPP-UHFFFAOYSA-N
• SMILES： C12=CC=C(C(F)(F)F)C=C1C(C)=C(C=O)S2

Computed Properties

• Exact Mass: 659.65803095Da
• Monoisotopic Mass: 659.65803095Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 47
• Rotatable Bond Count: 38
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 18.4
• Topological Polar Surface Area: 49.3Ų